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Natural Sources and Metabolic Roles

3-Oxopropanoic acid is a metabolic intermediate present in various organisms. The table below summarizes

its known natural occurrences:

Source Context / Function References

Bacteria (e.g.,
Pseudomonas fluorescens)

Metabolic intermediate during growth on propiolic acid
as a carbon source.

[1]

Bacteria (e.g., Escherichia
coli)

Metabolic intermediate in the degradation pathway of
uracil.

[1]

General Metabolism Formed by the reversible oxidation of 3-
hydroxypropionyl-CoA.

[1]

Atmospheric Aerosols Component found in aerosols across various global
locations (Arctic, North Pacific, India, Tokyo).

[1]
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3-Oxopropanoic acid is primarily encountered as an intermediate in several engineered pathways for

microbial production of 3-Hydroxypropionic Acid (3-HP), a major platform chemical [2]. The following

diagram illustrates the main metabolic routes:
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Key biosynthetic pathways for 3-HP featuring 3-oxopropanoic acid (MSA) as an intermediate. Abbreviations

are defined in the table below.

The key enzymes involved in these pathways, particularly in the steps that produce or consume 3-

oxopropanoic acid, are summarized here:
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| Pathway | Key Enzymes | Function / Role | | :--- | :--- | :--- | | Malonyl-CoA Pathway | Malonyl-CoA

Reductase (MCR), specifically the MCR-C domain | Catalyzes the reduction of Malonyl-CoA to 3-

Oxopropanoic Acid (MSA). | [2] | | β-Alanine Pathway | β-Alanine Pyruvate Transaminase (BAPAT) or γ-

Aminobutyric Acid Transaminase (GABT) | Catalyzes the conversion of β-Alanine to 3-Oxopropanoic

Acid (MSA). | [2] | | β-Alanine Pathway | 3-Hydroxypropanoic Acid Dehydrogenase (HPDH) | Catalyzes

the reduction of 3-Oxopropanoic Acid (MSA) to 3-HP. | [2] |

Research and Production Strategies

Producing 3-HP (and thus its precursor, 3-oxopropanoic acid) efficiently in microbial cell factories is an

active research area. Current strategies focus on:

Host Strain Engineering: Common chassis organisms include Escherichia coli, Klebsiella
pneumoniae, and the yeast Saccharomyces cerevisiae [2] [3] [4].
Metabolic Engineering: Key strategies involve rewiring central metabolism (e.g., enhancing

glyoxylate shunt, dynamic regulation of TCA cycle), balancing enzyme expression to prevent
intermediate accumulation, and alleviating metabolite toxicity [2] [5] [3].

Utilization of Diverse Carbon Sources: Successful production has been demonstrated using
glucose, glycerol, xylose, acetate, and even syngas-derived acetic acid and CO₂ [2] [5].

Key Considerations for Researchers

Instability of the Compound: 3-Oxopropanoic acid is highly reactive, which poses a challenge for

its detection and quantification in metabolic studies [1].
Pathway Selection: The choice of biosynthesis pathway involves trade-offs. The glycerol pathway
is short but can face enzyme imbalance and cofactor requirements, while the malonyl-CoA pathway
is versatile in carbon source use but requires high ATP and NADPH input [2].

Focus on 3-HP: The primary research focus is on the stable end product, 3-HP. 3-Oxopropanoic
acid is typically studied as a transient intermediate, and its direct overaccumulation is often avoided

as it can be toxic or lead to yield loss.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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